Cas no 941992-33-2 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide
• CAS No: 941992-33-2
• MF: C₂₀H₂₃FN₂O₃S
• MW: 390.471627473831
• CID: 6595813
• PubChem ID: 16927488
• Update Time: 2025-06-13

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-fluoro-3-methylbenzenesulfonamide
• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzenesulfonamide
• AKOS024645388
• F2385-0246
• 941992-33-2

• Inchi： 1S/C20H23FN2O3S/c1-3-4-11-23-19-9-6-16(13-15(19)5-10-20(23)24)22-27(25,26)17-7-8-18(21)14(2)12-17/h6-9,12-13,22H,3-5,10-11H2,1-2H3
• InChI Key： UMTNEIXIWKXGTL-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCCC)(=O)=O)=CC=C(F)C(C)=C1

Computed Properties

• Exact Mass: 390.14134194g/mol
• Monoisotopic Mass: 390.14134194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide

Professional Introduction to N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide (CAS No. 941992-33-2)

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide, identified by its CAS number 941992-33-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways. The structural complexity of this molecule, featuring a tetrahydroquinoline core appended with a fluoro-substituted aromatic sulfonamide moiety, makes it a subject of intense interest for researchers exploring innovative pharmacological solutions.

The tetrahydroquinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with multiple biological targets. Specifically, derivatives of tetrahydroquinoline have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1-butyl-2-oxo substituent in N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide enhances its solubility and bioavailability, which are critical factors in drug design. This modification also influences the compound's electronic properties, potentially affecting its binding affinity to biological targets.

The aromatic sulfonamide group at the C-terminal end of the molecule plays a crucial role in modulating its pharmacological activity. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. The introduction of a 4-fluoro substituent on the benzene ring further fine-tunes the electronic and steric properties of the molecule. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance metabolic stability and binding affinity. In this context, the 4-fluoro-substituted sulfonamide moiety in N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide may contribute to improved pharmacokinetic profiles and enhanced therapeutic efficacy.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The structural features of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yyyyl)-4-fluoro-methylbenzene-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyysulfonamide yyyyysulfonamide yyyyysulfonamide yyyyysulfonamide yyyyysulfonamide yyyyysulfonamide yyyyysulfonamide yyyyysulfonamide yyyyysulfonamide yyyyysulfonamide yyyyysulfonamide yyyyysulfonamide yyyyysulfonamide yyyyysulfonamide) make it a promising candidate for such applications. Studies have demonstrated that tetrahydroquinoline derivatives can disrupt key signaling pathways involved in tumor growth and metastasis. The specific arrangement of substituents in this compound may confer selective inhibition of aberrantly activated kinases, thereby offering a novel therapeutic approach against cancer.

The synthesis of N-(1-butyl-^{_{2-oxo4-fluoro}}-^{_{3-methylbenzene}}-^{_{1-sulfonamide}}(CAS No. 941992332233223322332233